Cas no 17644-83-6 (3-Methoxy-6-methylpyridazine)

• Product Name: 3-Methoxy-6-methylpyridazine
• CAS No: 17644-83-6
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD09751662
• CID: 906435
• Update Time: 2025-06-11

3-Methoxy-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-6-methylpyridazine
• 3-Methoxy-6-methylpyridazin
• 3-methoxy-6-methyl-pyridazine
• 3-Methyl-6-methoxy-pyridazin
• 6-Methoxy-3-methyl-pyridazin
• 6-methyl-3-methoxypyridazine
• PYRIDAZINE, 3-METHOXY-6-METHYL-
• 3-Methoxy-6- methylpyridazine
• NSC193044
• FCH869862
• AB51434
• AK136314
• AX8257882

• MDL： MFCD09751662
• Inchi： 1S/C6H8N2O/c1-5-3-4-6(9-2)8-7-5/h3-4H,1-2H3
• InChI Key： HYTYPAQYQLIQSY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C)N=N1

Computed Properties

• Exact Mass: 124.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Topological Polar Surface Area: 35

Experimental Properties

• Boiling Point: 261.5°C at 760 mmHg
• PSA: 35.01000
• LogP: 0.79360

3-Methoxy-6-methylpyridazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3-Methoxy-6-methylpyridazine

Comprehensive Overview of 3-Methoxy-6-methylpyridazine (CAS No. 17644-83-6): Properties, Applications, and Industry Insights

3-Methoxy-6-methylpyridazine (CAS No. 17644-83-6) is a heterocyclic organic compound belonging to the pyridazine family, characterized by its methoxy and methyl substituents. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and versatile reactivity. With the increasing demand for specialty chemicals in drug discovery and crop protection, 3-Methoxy-6-methylpyridazine has emerged as a key intermediate in synthesizing biologically active molecules. Its molecular formula, C₆H₈N₂O, and molecular weight of 124.14 g/mol make it a lightweight yet functionally rich building block for advanced applications.

The compound's physicochemical properties, including its solubility in organic solvents like ethanol and dichloromethane, contribute to its widespread use in synthetic chemistry. Researchers often explore its potential as a scaffold for drug development, particularly in designing kinase inhibitors and antimicrobial agents. Recent studies highlight its role in optimizing bioavailability and metabolic stability in lead compounds, aligning with the pharmaceutical industry's focus on precision medicine. Additionally, its low toxicity profile under standard handling conditions makes it a preferred choice for laboratory-scale reactions.

In the agrochemical sector, 3-Methoxy-6-methylpyridazine derivatives are investigated for their herbicidal and fungicidal activities. The growing emphasis on sustainable agriculture and green chemistry has driven innovations in modifying its structure to enhance environmental compatibility. For instance, its incorporation into biodegradable formulations addresses concerns about soil persistence, a topic frequently searched by environmental scientists and regulatory bodies. This aligns with global trends toward circular economy practices in chemical manufacturing.

From a commercial perspective, the compound's supply chain dynamics reflect broader market trends in fine chemicals. Suppliers often highlight its high purity grades (≥98%) to meet stringent quality requirements in GMP-compliant production. Analytical techniques such as HPLC and GC-MS are routinely employed for quality control, ensuring batch-to-batch consistency—a critical factor for manufacturers seeking reliable raw materials. Discussions on platforms like LinkedIn and ResearchGate frequently address challenges in scale-up synthesis, with experts sharing optimized protocols to improve yield and reduce byproducts.

Emerging applications of 3-Methoxy-6-methylpyridazine in material science further expand its relevance. Its π-electron system enables interactions with conductive polymers, sparking interest in organic electronics and sensor technologies. Recent patents describe its utility in designing luminescent materials for OLEDs, tapping into the booming demand for energy-efficient displays. Such interdisciplinary uses underscore the compound's adaptability beyond traditional domains.

Regulatory compliance remains a focal point for stakeholders handling CAS No. 17644-83-6. While not classified as hazardous under major chemical inventories like REACH or TSCA, proper risk assessment and handling protocols are recommended to ensure workplace safety. SDS documentation typically advises standard precautions such as glove use and ventilation—topics frequently queried in EHS (Environmental Health & Safety) forums. The compound's stability under ambient conditions (room temperature storage) simplifies logistics, though moisture-sensitive packaging is often specified to prolong shelf life.

Innovations in catalytic synthesis routes for 3-Methoxy-6-methylpyridazine continue to evolve, with recent literature emphasizing atom economy and waste reduction. For example, palladium-catalyzed cross-coupling reactions have demonstrated higher efficiency compared to classical methods, reducing reliance on harsh reagents. These advancements resonate with the pharmaceutical industry's push toward green solvents and process intensification, frequently discussed in webinars hosted by the American Chemical Society.

In academic circles, the compound serves as a model substrate for teaching heterocyclic chemistry principles. Its straightforward NMR spectra (featuring distinct peaks for methoxy and methyl groups) make it ideal for spectroscopy training—an aspect highlighted in university curricula and online chemistry courses. Educators increasingly incorporate case studies involving 17644-83-6 to illustrate retrosynthetic analysis, catering to students' interest in practical synthetic strategies.

The future trajectory of 3-Methoxy-6-methylpyridazine research will likely intersect with AI-driven molecular design. Computational tools like molecular docking and QSAR modeling are being leveraged to predict novel derivatives with enhanced bioactivity—a trend reflected in rising Google Scholar citations. Collaborations between academia and startups aim to accelerate the translation of these findings into commercial products, particularly in niche therapeutic areas such as neglected tropical diseases.

To summarize, 3-Methoxy-6-methylpyridazine (CAS No. 17644-83-6) exemplifies the convergence of fundamental chemistry and cutting-edge applications. Its multifaceted roles—from enabling drug discovery to advancing sustainable technologies—position it as a compound of enduring scientific and industrial value. As research methodologies and sustainability standards evolve, this pyridazine derivative will undoubtedly remain at the forefront of innovation-driven chemistry.